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Compound of Interest

Compound Name: Bis-ethoxydiglycol succinate

Cat. No.: B12752971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Hydrophilic-Lipophilic Balance

(HLB) of Bis-ethoxydiglycol succinate. Given the limited availability of a specific,

experimentally determined HLB value in public literature, this document focuses on the

theoretical calculation, experimental methodologies for its determination, and the

physicochemical context crucial for its application in research and formulation.

Introduction to Bis-ethoxydiglycol Succinate and its
HLB
Bis-ethoxydiglycol succinate is an amphiphilic ester with the molecular formula C16H30O8.

[1][2] Its structure comprises a central succinic acid unit linked to two ethoxydiglycol chains,

giving it both water-attracting (hydrophilic) and oil-attracting (lipophilic) properties.[1] This dual

nature makes it a candidate for use as a humectant, skin conditioning agent, and solvent in

various cosmetic and pharmaceutical formulations.[3][4][5]

The Hydrophilic-Lipophilic Balance (HLB) is a semi-empirical scale that quantifies the degree to

which a surfactant is hydrophilic or lipophilic.[6][7] The HLB value is critical for selecting the

appropriate surfactant to achieve stable emulsions.[8][9] The scale for non-ionic surfactants

typically ranges from 0 to 20, where a lower value indicates greater lipophilicity and a higher

value indicates greater hydrophilicity.[7][10]
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While a precise experimental HLB value for Bis-ethoxydiglycol succinate is not widely

published, an approximation suggests a value of around 20, indicating a predominantly

hydrophilic character.[1] This high HLB value suggests its suitability for oil-in-water (o/w)

emulsification and as a solubilizing agent.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Bis-ethoxydiglycol succinate is

presented in Table 1. This data is essential for both theoretical HLB calculations and for

understanding its behavior in formulations.

Property Value Reference

Molecular Formula C16H30O8 [1][2]

Molecular Weight 350.40 g/mol [1][2]

IUPAC Name
bis[2-(2-ethoxyethoxy)ethyl]

butanedioate
[1]

Canonical SMILES
CCOCCOCCOC(=O)CCC(=O)

OCCOCCOCC
[1]

Solubility

Soluble in ethanol, methanol,

and acetone. Partially soluble

in isopropanol and toluene.

Insoluble in water and hexane.

[1][11]

Table 1: Physicochemical properties of Bis-ethoxydiglycol succinate.

Theoretical Calculation of HLB Value
The HLB value of a surfactant can be estimated using several theoretical methods. The most

common methods for non-ionic surfactants are Griffin's method and Davies' method.

Griffin's method, developed in 1949 and 1954, is based on the molecular weight of the

hydrophilic portion of the molecule.[7][12]

Formula: HLB = 20 * (Mh / M)[7]
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Where:

Mh is the molecular mass of the hydrophilic portion of the molecule.

M is the total molecular mass of the molecule.

For Bis-ethoxydiglycol succinate, the hydrophilic portion consists of the two ethoxydiglycol

chains.

Davies' method, proposed in 1957, calculates the HLB based on group numbers assigned to

different chemical groups within the molecule.[7] This method considers the contribution of both

strong and weak hydrophilic groups.[7]

Formula: HLB = 7 + Σ(hydrophilic group numbers) - n * 0.475[7]

Where:

n is the number of lipophilic groups in the molecule.

Based on Davies' calculation method, the estimated HLB can be derived from group

contributions, such as considering the values for ester and ether linkages.[1]

A logical diagram illustrating the process of selecting a theoretical method for HLB calculation is

provided below.
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Logical Flow for Theoretical HLB Calculation

Start: Need HLB of
Bis-ethoxydiglycol succinate

Is the surfactant non-ionic?

Griffin's Method:
HLB = 20 * (Mh / M)

Yes

Davies' Method:
HLB = 7 + Σ(hydrophilic groups) - n * 0.475

Yes

Calculated HLB Value
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Experimental Workflow for HLB Determination

Start: Determine HLB of
Bis-ethoxydiglycol succinate

Prepare Surfactant Blends
(Varying HLB)

Formulate Emulsions
(Oil + Water + Surfactant)

Homogenize Emulsions

Assess Emulsion Stability
(e.g., Droplet Size, Phase Separation)

Analyze Data:
Identify Most Stable Emulsion

Determined HLB Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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